Cas no 172695-22-6 ((S)-tert-Butyl (1-cyanopropan-2-yl)carbamate)

• Product Name: (S)-tert-Butyl (1-cyanopropan-2-yl)carbamate
• CAS No: 172695-22-6
• MF: C₉H₁₆N₂O₂
• MW: 184.235542297363
• MDL: MFCD07779197
• CID: 905691
• PubChem ID: 16069450
• Update Time: 2025-04-19

(S)-tert-Butyl (1-cyanopropan-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• (S)-tert-Butyl (1-cyanopropan-2-yl)carbamate
• (3S)-N-benzyloxycarbonyl-3-aminobutanoic acid
• (S)-(2-cyano-1-methyl-ethyl)-carbamic acid tert-butyl ester
• (S)-2-(N-t-butoxycarbonylamino)-propyl cyanide
• (S)-3-&
• (S)-3-(benzyloxycarbonylamino)butanoic acid
• (S)-3-{[(benzyloxy)carbonyl]amino}butanoic acid
• (S)-3-< (tert-butoxycarbonyl)amino> butanenitrile
• (S)-3-benzyloxycarbonylaminobutyric acid
• 1,1-dimethylethyl [(1S)-2-cyano-1-methylethyl]carbamate
• Cbz-L-3-Aminobutyric acid
• 3-N-BOC-(S)-AMINO BUTYRONITRILE
• (S)-tert-butyl 1-cyanopropan-2-ylcarbaMate
• tert-butyl (S)-(1-cyanopropan-2-yl) carbamate
• tert-butyl [(1S)-2-cyano-1-Methylethyl]carbaMate
• Carbamic acid, [(1S)-2-cyano-1-methylethyl]-, 1,1-dimethylethyl ester (9CI)
• EN300-306361
• CS-0448562
• 172695-22-6
• (S)-t-Butyl (1-cyanopropan-2-yl)carbamate
• AKOS006284658
• MFCD07779197
• SCHEMBL86153
• tert-butyl (S)-(1-cyanopropan-2-yl)carbamate
• DB-389071
• Tert-butyl(S)-(1-cyanopropan-2-yl)carbamate
• (S)-3-(Boc-amino)-butyronitrile
• DIUMTAGYVCAZRM-ZETCQYMHSA-N
• TERT-BUTYL N-[(2S)-1-CYANOPROPAN-2-YL]CARBAMATE
• tert-Butyl [(2S)-1-cyanopropan-2-yl]carbamate
• (S)-tert-Butyl(1-cyanopropan-2-yl)carbamate

• MDL： MFCD07779197
• Inchi： 1S/C9H16N2O2/c1-7(5-6-10)11-8(12)13-9(2,3)4/h7H,5H2,1-4H3,(H,11,12)/t7-/m0/s1
• InChI Key： DIUMTAGYVCAZRM-ZETCQYMHSA-N
• SMILES： O(C(N[C@@H](C)CC#N)=O)C(C)(C)C

Computed Properties

• Exact Mass: 184.121177757g/mol
• Monoisotopic Mass: 184.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 62.1Ų

Experimental Properties

• Density: 1.005
• Boiling Point: 309.5°C at 760 mmHg
• Flash Point: 141°C
• Refractive Index: 1.447
• PSA: 62.12000
• LogP: 2.20418

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives